Cas no 79135-88-9 (7,7-Vinylenebis-2-benzopyrone)

• Product Name: 7,7-Vinylenebis-2-benzopyrone
• CAS No: 79135-88-9
• MF: C₂₀H₁₂O₄
• MW: 316.306885719299
• CID: 581561
• PubChem ID: 44150563
• Update Time: 2025-04-19

7,7-Vinylenebis-2-benzopyrone Chemical and Physical Properties

Names and Identifiers

• 7,7-Vinylenebis-2-benzopyrone
• 7,7'-Vinylenebis-2-benzopyrone
• 7-[(E)-2-(2-oxochromen-7-yl)ethenyl]chromen-2-one
• 79135-88-9
• EINECS 279-089-5

• Inchi： 1S/C20H12O4/c21-19-9-7-15-5-3-13(11-17(15)23-19)1-2-14-4-6-16-8-10-20(22)24-18(16)12-14/h1-12H/b2-1+
• InChI Key： YYGLUBNQTUJNTP-OWOJBTEDSA-N
• SMILES： O1C(C=CC2C=CC(/C=C/C3C=CC4C=CC(=O)OC=4C=3)=CC1=2)=O

Computed Properties

• Exact Mass: 316.07355886g/mol
• Monoisotopic Mass: 316.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų